Cas no 893612-77-6 (1-(6-Chloro-2-thiophen-2-yl-imidazo1,2-apyridin-3-ylmethyl)-piperidine-4-carboxylic acid)

• Product Name: 1-(6-Chloro-2-thiophen-2-yl-imidazo1,2-apyridin-3-ylmethyl)-piperidine-4-carboxylic acid
• CAS No: 893612-77-6
• MF: C₁₈H₁₈ClN₃O₂S
• MW: 375.872421741486
• MDL: MFCD08056200
• CID: 714570
• PubChem ID: 16740471
• Update Time: 2025-11-07

1-(6-Chloro-2-thiophen-2-yl-imidazo1,2-apyridin-3-ylmethyl)-piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(6-CHLORO-2-THIOPHEN-2-YL-IMIDAZO[1,2-A]PYRIDIN-3-YLMETHYL)-PIPERIDINE-4-CARBOXYLIC ACID
• 1-[(6-chloro-2-thiophen-2-ylimidazo[1,2-a]pyridin-3-yl)methyl]piperidine-4-carboxylic acid
• GL-0670
• AKOS005256833
• 893612-77-6
• DTXSID40587527
• 1-{[6-chloro-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl]methyl}piperidine-4-carboxylic acid
• MFCD08056200
• 1-((6-Chloro-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-yl)methyl)piperidine-4-carboxylic acid
• 1-(6-Chloro-2-thiophen-2-yl-imidazo1,2-apyridin-3-ylmethyl)-piperidine-4-carboxylic acid

• MDL： MFCD08056200
• Inchi： 1S/C18H18ClN3O2S/c19-13-3-4-16-20-17(15-2-1-9-25-15)14(22(16)10-13)11-21-7-5-12(6-8-21)18(23)24/h1-4,9-10,12H,5-8,11H2,(H,23,24)
• InChI Key： SCJSMWZLHYBZRI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(C3=CC=CS3)=C(CN3CCC(C(=O)O)CC3)N2C=1

Computed Properties

• Exact Mass: 375.08100
• Monoisotopic Mass: 375.0808257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.1Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Refractive Index: 1.724
• PSA: 86.08000
• LogP: 3.95070

1-(6-Chloro-2-thiophen-2-yl-imidazo1,2-apyridin-3-ylmethyl)-piperidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(6-Chloro-2-thiophen-2-yl-imidazo1,2-apyridin-3-ylmethyl)-piperidine-4-carboxylic acid

1-(6-Chloro-2-thiophen-2-yl-imidazo[1,2-a]pyridin-3-ylmethyl)-piperidine-4-carboxylic acid

The compound with CAS No. 893612-77-6, known as 1-(6-Chloro-2-thiophen-2-yl-imidazo[1,2-a]pyridin-3-ylmethyl)-piperidine-4-carboxylic acid, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and applications in drug discovery.

Recent studies have highlighted the imidazo[1,2-a]pyridine core as a promising scaffold for designing bioactive molecules. The presence of a chlorine substituent at the 6-position of the imidazo[1,2-a]pyridine ring suggests potential electronic effects that could influence the compound's pharmacokinetic properties. Additionally, the thiophene moiety attached at the 2-position introduces unique electronic and steric characteristics, which may enhance the molecule's binding affinity to target proteins.

The piperidine ring in this compound serves as a flexible linker, connecting the imidazo[1,2-a]pyridine core to the carboxylic acid group. This structural arrangement is particularly interesting as it allows for potential interactions with various biological targets, such as enzymes or receptors. The carboxylic acid group also provides an opportunity for further functionalization, enabling the creation of prodrugs or derivatives with improved pharmacokinetic profiles.

Emerging research has demonstrated that compounds with similar structures exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways. For instance, studies have shown that analogs of this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. This suggests that 893612-77-6 may have applications in the development of anti-inflammatory or analgesic agents.

Moreover, computational modeling techniques have been employed to predict the binding modes of this compound to various protein targets. These studies reveal that the imidazo[1,2-a]pyridine core plays a critical role in stabilizing interactions within protein binding pockets. The chlorine substituent and thiophene group contribute to both hydrophobic and hydrogen bonding interactions, enhancing the compound's binding efficiency.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce synthesis time. Such advancements in synthetic methodology underscore the feasibility of scaling up production for preclinical studies.

Preclinical evaluations have revealed that 893612-77-6 exhibits favorable pharmacokinetic properties, including moderate solubility and permeability. These characteristics are essential for ensuring effective drug delivery and bioavailability. Furthermore, initial toxicity studies indicate that this compound demonstrates low cytotoxicity against normal human cells, suggesting a favorable safety profile.

Looking ahead, ongoing research is focused on optimizing this compound's pharmacodynamic properties through structural modifications. Researchers are exploring substitutions at various positions on the imidazo[1,2-a]pyridine ring to enhance selectivity and potency against specific biological targets. Additionally, efforts are being made to investigate its potential as a therapeutic agent in oncology and neurodegenerative diseases.

In conclusion, 1-(6-Chloro-2-thiophen-2-yl-imidazo[1,2-a]pyridin-3-ylmethyl)-piperidine-4-carboxylic acid (CAS No. 893612-77-6) represents a compelling candidate for further exploration in drug discovery programs. Its unique structural features and promising biological activities position it as a valuable tool in advancing therapeutic interventions across multiple disease areas.